(2-aminoethyl)(ethyl)nitrosoamine, trifluoroacetic acid
Overview
Description
(2-aminoethyl)(ethyl)nitrosoamine, trifluoroacetic acid is a useful research compound. Its molecular formula is C6H12F3N3O3 and its molecular weight is 231.2. The purity is usually 95%.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-aminoethyl)(ethyl)nitrosoamine, trifluoroacetic acid involves the reaction of 2-aminoethanol with ethyl nitrite in the presence of trifluoroacetic acid.", "Starting Materials": [ "2-aminoethanol", "Ethyl nitrite", "Trifluoroacetic acid" ], "Reaction": [ "Add 2-aminoethanol to a reaction flask", "Add trifluoroacetic acid to the reaction flask", "Cool the reaction mixture to 0-5°C", "Add ethyl nitrite dropwise to the reaction mixture while stirring", "Maintain the temperature at 0-5°C for 1 hour", "Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours", "Quench the reaction mixture with water", "Extract the product with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the product" ] } | |
CAS No. |
2680539-27-7 |
Molecular Formula |
C6H12F3N3O3 |
Molecular Weight |
231.2 |
Purity |
0 |
Origin of Product |
United States |
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